Cas no 1249513-87-8 (3-Bromo-4-(butan-2-yloxy)aniline)

• Product Name: 3-Bromo-4-(butan-2-yloxy)aniline
• CAS No: 1249513-87-8
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 5710648
• PubChem ID: 61712040
• Update Time: 2025-06-14

3-Bromo-4-(butan-2-yloxy)aniline Chemical and Physical Properties

Names and Identifiers

• 1249513-87-8
• CS-0284066
• 3-Bromo-4-(sec-butoxy)aniline
• AKOS010980894
• 3-bromo-4-(butan-2-yloxy)aniline
• EN300-1295763
• 3-Bromo-4-(butan-2-yloxy)aniline

• Inchi： 1S/C10H14BrNO/c1-3-7(2)13-10-5-4-8(12)6-9(10)11/h4-7H,3,12H2,1-2H3
• InChI Key： GAVKGMGYAREPCU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1OC(C)CC)N

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-Bromo-4-(butan-2-yloxy)aniline

Comprehensive Overview of 3-Bromo-4-(butan-2-yloxy)aniline (CAS No. 1249513-87-8): Properties, Applications, and Industry Insights

3-Bromo-4-(butan-2-yloxy)aniline (CAS No. 1249513-87-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This brominated aniline derivative, characterized by a butan-2-yloxy substituent, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₀H₁₄BrNO, and weight of 244.13 g/mol make it valuable for designing complex molecules, particularly in drug discovery pipelines targeting kinase inhibitors and antimicrobial agents.

Recent studies highlight the compound’s role in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal for constructing biaryl scaffolds in medicinal chemistry. Researchers increasingly search for "3-Bromo-4-(butan-2-yloxy)aniline synthesis" and "CAS 1249513-87-8 suppliers" as demand grows for high-purity intermediates. The compound’s lipophilic nature, attributed to the butoxy chain, enhances membrane permeability—a critical factor in optimizing bioavailability of candidate drugs.

From an industrial perspective, 1249513-87-8 aligns with trends in green chemistry. Innovations in catalytic bromination methods reduce waste, addressing queries like "eco-friendly bromination techniques." Analytical data (e.g., ¹H NMR: δ 7.25–6.75 ppm for aromatic protons; IR: 3450 cm^-1 N-H stretch) ensure reproducibility, a top concern for labs validating "HPLC methods for aniline derivatives."

In material science, this compound’s electron-rich aromatic system facilitates applications in organic semiconductors and photoresists. Patent analyses reveal its utility in OLED manufacturing, correlating with rising searches for "aniline-based electronic materials." Stability studies under varying pH and temperature conditions are frequently cited, reflecting industry needs for "storage conditions for brominated anilines."

Regulatory compliance remains a key discussion point. While not classified as hazardous, proper handling protocols (e.g., PPE for dust control) are emphasized in SDS documents. The compound’s low ecotoxicity profile supports its adoption in sustainable workflows, resonating with "green synthetic intermediates" search trends.

Future directions include exploring 3-Bromo-4-(butan-2-yloxy)aniline in bioconjugation techniques and proteolysis-targeting chimeras (PROTACs). As AI-driven molecular design accelerates, datasets incorporating this scaffold grow—addressing queries like "machine learning for bromo-aniline reactivity prediction." Collaborative efforts between academia and manufacturers aim to streamline kg-scale production, a hotspot for "custom chemical synthesis" inquiries.